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Compound of Interest

Compound Name: Imazamox

Cat. No.: B1671737 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents like

Imazamox, a selective herbicide, are critical components of laboratory safety protocols. This

guide provides essential, step-by-step procedures for the safe disposal of Imazamox, helping

your institution remain a trusted source for laboratory safety and chemical management.

Immediate Safety and Hazard Information
Imazamox is classified as a Group 2 herbicide.[1] While it has low acute toxicity to animals due

to its mode of action targeting an enzyme not present in them, it is crucial to handle it with care.

[2][3][4] It can cause skin and eye irritation.[5][6] Environmentally, Imazamox is recognized as

being very toxic to aquatic life, with long-lasting effects.[5][7][8][9] Therefore, preventing its

release into the environment is a primary concern during disposal.

Personal protective equipment (PPE) is mandatory when handling Imazamox. This includes

protective gloves, safety glasses with side-shields or goggles, and protective clothing.[5][7] In

case of inadequate ventilation, respiratory protection should be worn.[5]

Quantitative Hazard Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1671737?utm_src=pdf-interest
https://www.benchchem.com/product/b1671737?utm_src=pdf-body
https://www.benchchem.com/product/b1671737?utm_src=pdf-body
https://www.benchchem.com/product/b1671737?utm_src=pdf-body
http://www.cdms.net/ldat/ldECQ000.pdf
https://www.mass.gov/doc/imazamox/download
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738115
https://pubchem.ncbi.nlm.nih.gov/compound/Imazamox
https://meycanadacorp.ca/app/uploads/2025/01/SDS-MEYCHEM-Imazamox-70-WDG-Canada-8-5-24.pdf?x42657
https://www.apvma.gov.au/sites/default/files/publication/13816-prs-imazamox.pdf
https://www.benchchem.com/product/b1671737?utm_src=pdf-body
https://meycanadacorp.ca/app/uploads/2025/01/SDS-MEYCHEM-Imazamox-70-WDG-Canada-8-5-24.pdf?x42657
https://download.basf.com/p1/000000000030792548_SDS_CPA_00/en_UN/ImazamoxImazapyr_Bulk_Herbicide_30792548_SDS_CPA_00_en_3-0.pdf
https://bg.cpachem.com/msds?num=SB21920&dnl=sd_-_Imazamox_%5BCAS_114311-32-9%5D_%28SB21920%29_%28EU%29.pdf
https://file.medchemexpress.com/batch_PDF/HY-100427/Imazamox-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1671737?utm_src=pdf-body
https://meycanadacorp.ca/app/uploads/2025/01/SDS-MEYCHEM-Imazamox-70-WDG-Canada-8-5-24.pdf?x42657
https://download.basf.com/p1/000000000030792548_SDS_CPA_00/en_UN/ImazamoxImazapyr_Bulk_Herbicide_30792548_SDS_CPA_00_en_3-0.pdf
https://meycanadacorp.ca/app/uploads/2025/01/SDS-MEYCHEM-Imazamox-70-WDG-Canada-8-5-24.pdf?x42657
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description Source

Acute Oral Toxicity
Category 4: May be harmful if

swallowed.
[10]

Acute Dermal Toxicity
Category 4: May be harmful in

contact with skin.
[10]

Acute Inhalation Toxicity
Category 4: May be harmful if

inhaled.
[10]

Skin Irritation Causes skin irritation. [5]

Eye Irritation Causes serious eye irritation. [5]

Aquatic Toxicity (Acute)
Category 1: Very toxic to

aquatic life.
[7][9]

Aquatic Toxicity (Chronic)
Very toxic to aquatic life with

long lasting effects.
[5][7][8]

Experimental Protocol: Imazamox Disposal
Workflow
The following procedure outlines the step-by-step process for the safe disposal of Imazamox
waste generated in a laboratory setting. This protocol is designed to be a clear and actionable

guide for researchers.

1. Waste Identification and Segregation:

Identify all Imazamox waste streams, including:
Unused or expired Imazamox product.
Contaminated materials (e.g., personal protective equipment, absorbent materials from
spills, contaminated labware).
Empty Imazamox containers.
Segregate Imazamox waste from other laboratory waste to prevent cross-contamination.

2. Disposal of Unused or Unwanted Imazamox:

Do not dispose of Imazamox down the drain or in regular trash.[7]
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor for guidance on proper disposal.[10][11]
Wastes resulting from the use of this product must be disposed of at an approved waste
disposal facility.[1]

3. Management of Spills:

In the event of a spill, contain the material to prevent it from entering drains or waterways.[7]
[12]
For small spills, use an inert absorbent material such as sand, vermiculite, or sawdust to
absorb the spilled product.[7][12]
For large spills, dike the area to contain the spill.[7][12]
Collect the absorbed material and any contaminated soil into a suitable, labeled container for
hazardous waste disposal.[7]
Clean the spill area thoroughly with water and detergent, collecting the cleaning water for
disposal as hazardous waste.[7]

4. Decontamination and Disposal of Empty Containers:

Nonrefillable Containers (less than five gallons):
Triple rinse the container promptly after emptying.[1] To do so, empty the remaining contents
into application equipment or a mix tank and allow it to drain for 10 seconds after the flow
begins to drip.[1] Fill the container ¼ full with water and recap. Shake for 10 seconds. Pour
the rinsate into the application equipment or a mix tank, or store it for later use or disposal.[1]
Repeat this procedure two more times.[1]
Puncture and dispose of the container in a sanitary landfill, or by other procedures approved
by state and local authorities.[1] If incineration is allowed, stay out of the smoke.[1]
Nonrefillable Containers (greater than five gallons):
Follow the same triple rinse procedure as for smaller containers.[1]
Offer the container for recycling if available, or reconditioning if appropriate.[1] Otherwise,
puncture and dispose of it in a sanitary landfill or by other approved methods.[1]
Refillable Containers:
Refill these containers with Imazamox only. Do not reuse them for any other purpose.[12]
Refer to the container label for specific cleaning and disposal instructions.[12]

Imazamox Disposal Decision Pathway
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The following diagram illustrates the decision-making process for the proper disposal of

Imazamox waste in a laboratory environment.

Waste Generation

Waste Characterization

Disposal Procedures

Final Disposition

Imazamox Waste Generated

Identify Waste Type

Unused/Expired Product

Unused ProductSpill Cleanup Material

Spill

Empty Container

Empty Container

Contact EHS/Hazardous Waste Contractor

Collect in Labeled Hazardous Waste Container Triple Rinse Container

Dispose at Approved Waste Disposal Facility Sanitary Landfill or Recycling
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Imazamox waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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